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Compound of Interest

Compound Name:

2-[2-(3-

Aminophenyl)acetamido]propana

mide

Cat. No.: B13622293

Get Quote

Introduction & Chemical Profile
2-[2-(3-Aminophenyl)acetamido]propanamide is a functionalized amino acid derivative often

utilized as a pharmaceutical intermediate, reference standard for impurity profiling (related to

Lacosamide synthesis), or a building block in peptidomimetic drug discovery.[1]

The molecule features a propanamide backbone coupled to a 3-aminophenylacetic acid moiety.

Critical to its handling is the primary aniline group, which is susceptible to oxidative degradation

(browning) upon prolonged exposure to air and light. Furthermore, the amide linkages require

protection from extreme pH to prevent hydrolysis.
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Property Value Notes

CAS Number 1248455-12-0 Verified Identifier

Molecular Formula C₁₁H₁₅N₃O₂

Molecular Weight 221.26 g/mol
Use this for Molarity

calculations

Appearance White to off-white solid Darkening indicates oxidation

Solubility (Predicted) DMSO (>50 mM), Methanol Limited/pH-dependent in water

Storage (Solid) -20°C, Desiccated Protect from light

Materials & Equipment
To ensure a self-validating and contamination-free workflow, the following materials are

required:

Compound: 2-[2-(3-Aminophenyl)acetamido]propanamide (>95% purity).[1]

Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich or

equivalent).

Rationale: DMSO is chosen for its high dielectric constant and ability to solubilize both the

aromatic aniline and the polar amide backbone without inducing hydrolysis.

Vessels: Amber borosilicate glass vials (2 mL or 4 mL) with PTFE-lined caps.

Rationale: Amber glass blocks UV/Vis light to prevent photo-oxidation of the aniline group.

PTFE liners prevent leaching of plasticizers by DMSO.

Inert Gas: Argon or Nitrogen stream (optional but recommended for long-term storage).

Equipment: Analytical balance (0.01 mg readability), Vortex mixer, Ultrasonic bath.

Protocol: Stock Solution Preparation (10 mM)
Phase A: Calculation & Weighing
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Target Concentration: 10 mM (10 mmol/L) Target Volume: 1.0 mL (Adjustable based on needs)

Step-by-Step:

Equilibrate the vial of solid compound to room temperature before opening to prevent water

condensation (which degrades amides/anilines).

Weigh approximately 2.21 mg of the powder into a sterile amber glass vial. Record the exact

mass (e.g.,

).

Calculate the required volume of DMSO to achieve exactly 10 mM:

Phase B: Dissolution & Homogenization
Add the calculated volume of Anhydrous DMSO to the vial.

Vortex vigorously for 30 seconds.

Sonicate in an ultrasonic water bath at room temperature for 1–2 minutes.

Checkpoint: Inspect the solution against a light source. It must be completely clear and

colorless to pale yellow. If particulates persist, sonicate for another minute. Do not heat

above 37°C to avoid thermal degradation.

Phase C: Aliquoting & Storage (The "Self-Validating"
Step)
To prevent freeze-thaw cycles which introduce moisture and oxygen:

Divide the stock solution into small aliquots (e.g., 50 µL or 100 µL) in amber microtubes or

glass vials.

Inert Gas Purge: Gently blow a stream of Argon or Nitrogen over the headspace of each vial

before capping. This displaces oxygen, protecting the aniline group.

Labeling: Include Compound Name, Concentration, Solvent, Date, and Operator Initials.
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Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Quality Control & Troubleshooting
Visual QC Matrix

Observation Diagnosis Action

Clear, Colorless Optimal Dissolution Proceed to assay.

Cloudy / Precipitate Incomplete Solubilization
Sonicate further; check if

solvent is wet.

Yellow/Brown Tint Oxidation of Aniline
Check purity of solid; Prepare

fresh stock.

Solubility Verification (Dilution Test)
Before using in a biological assay, perform a "Crash Test":

Dilute 1 µL of Stock (10 mM) into 999 µL of Assay Buffer (e.g., PBS pH 7.4).

Vortex and observe.

Result: The solution should remain clear. If precipitation occurs (Tyndall effect), the

compound is hydrophobic at this concentration. Lower the working concentration or add a

surfactant (e.g., 0.05% Tween-20).

Workflow Visualization
The following diagram outlines the critical decision paths and process flow for preparing the

stock solution, emphasizing the protection of the aniline moiety.
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Critical Control Point: Oxidation Prevention
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No (Cloudy)

Store at -20°C

Retry

Click to download full resolution via product page

Caption: Workflow for 2-[2-(3-Aminophenyl)acetamido]propanamide stock preparation,

highlighting the critical QC checkpoint and oxidation prevention step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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